4-{[(2-ethylphenyl)amino]carbonyl}phenyl propionate

• IUPAC Name: [4-[(2-ethylphenyl)carbamoyl]phenyl] propanoate
• InChI: InChI=1S/C18H19NO3/c1-3-13-7-5-6-8-16(13)19-18(21)14-9-11-15(12-10-14)22-17(20)4-2/h5-12H,3-4H2,1-2H3,(H,19,21)
• InChI Key: GIYCIVZCJCDFOQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)OC(=O)CC
• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol

Description

4-{[(2-ethylphenyl)amino]carbonyl}phenyl propionate, also known as ECPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ECPP is a synthetic compound that belongs to the group of non-steroidal anti-inflammatory drugs (NSAIDs).

Scientific Research Applications

4-{[(2-ethylphenyl)amino]carbonyl}phenyl propionate has been extensively studied for its potential applications in scientific research. It has been found to possess anti-inflammatory, analgesic, and anti-tumor properties. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer treatment.

Mechanism of Action

4-{[(2-ethylphenyl)amino]carbonyl}phenyl propionate exerts its pharmacological effects by inhibiting the activity of cyclooxygenase enzymes (COX-1 and COX-2), which are involved in the production of prostaglandins and thromboxanes. This compound selectively inhibits COX-2 enzyme, which is responsible for the production of prostaglandins that mediate inflammation and pain. This selective inhibition of COX-2 results in a reduction in inflammation and pain without affecting the production of prostaglandins that are involved in normal physiological functions.
Biochemical and Physiological Effects:
This compound has been shown to reduce inflammation and pain in animal models of inflammation. It has also been found to inhibit the growth of cancer cells and induce apoptosis. This compound has been shown to have a low toxicity profile and does not cause significant adverse effects on normal physiological functions.

Advantages and Limitations for Lab Experiments

4-{[(2-ethylphenyl)amino]carbonyl}phenyl propionate has several advantages for lab experiments, including its high purity and stability, low toxicity profile, and selective inhibition of COX-2 enzyme. However, this compound has some limitations, including its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 4-{[(2-ethylphenyl)amino]carbonyl}phenyl propionate. One potential direction is to investigate its potential as a cancer treatment. Another direction is to explore its potential as a therapeutic agent for inflammatory diseases such as arthritis. Additionally, further studies are needed to understand the mechanism of action of this compound and its effects on normal physiological functions.